Cas no 82326-48-5 (2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole)

2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole structure
82326-48-5 structure
Product Name:2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole
CAS No:82326-48-5
MF:C16H16N2O
MW:252.311043739319
CID:2803499
PubChem ID:17027879
Update Time:2025-04-21

2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole
    • AKOS000272559
    • EN300-18204835
    • BDBM50404894
    • Z55692985
    • 82326-48-5
    • STL450620
    • 1H-Benzimidazole, 2-[(4-ethylphenoxy)methyl]-
    • 2-[(4-ethylphenoxy)methyl]-1H-1,3-benzodiazole
    • DTXSID70588688
    • CHEMBL171992
    • Inchi: 1S/C16H16N2O/c1-2-12-7-9-13(10-8-12)19-11-16-17-14-5-3-4-6-15(14)18-16/h3-10H,2,11H2,1H3,(H,17,18)
    • InChI Key: PLYCVBWGNLHEAQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CC)CC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 252.126263138Da
  • Monoisotopic Mass: 252.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.9Ų

2-(4-ethylphenoxy)methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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